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Compound of Interest

Compound Name: Chloromethanesulfonamide

Cat. No.: B1265948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Available scientific literature on Chloromethanesulfonamide (CAS 21335-43-3) is

limited. This guide provides a summary of available physicochemical data and general

experimental protocols based on the broader class of sulfonamides. The biological activity and

specific experimental details for this compound are not well-documented in publicly accessible

resources.

Core Compound Information
Chloromethanesulfonamide is a chemical compound with the molecular formula CH₄ClNO₂S.

It belongs to the sulfonamide class of organic compounds, which are characterized by a

sulfonyl group connected to an amine group. While specific applications and biological

activities of Chloromethanesulfonamide are not extensively reported, its structural similarity

to other sulfonamides suggests potential for investigation in medicinal chemistry and drug

development.

Physicochemical Properties
A summary of the known quantitative data for Chloromethanesulfonamide and its immediate

precursor, Chloromethanesulfonyl chloride, is presented below.
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Property Value Reference

Chloromethanesulfonamide

CAS Number 21335-43-3

Molecular Formula CH₄ClNO₂S

Molecular Weight 129.57 g/mol

Physical Form Off-white solid

Chloromethanesulfonyl

chloride

CAS Number 2963-39-5

Molecular Formula CH₂Cl₂O₂S

Molecular Weight 149.00 g/mol

Boiling Point 63 °C at 12 mmHg [1][2]

Synthesis and Experimental Protocols
The synthesis of Chloromethanesulfonamide typically proceeds through the reaction of its

corresponding sulfonyl chloride with ammonia. While a specific, detailed protocol for this exact

compound is not readily available, a general procedure for the synthesis of primary

sulfonamides from sulfonyl chlorides is well-established.

General Synthesis of Chloromethanesulfonamide from
Chloromethanesulfonyl Chloride
Reaction:

Experimental Protocol:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a gas inlet/outlet, dissolve Chloromethanesulfonyl chloride (1.0

equivalent) in a suitable anhydrous solvent such as diethyl ether or dichloromethane.
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Ammonia Addition: Cool the solution in an ice-salt bath to -10 to 0 °C. Bubble anhydrous

ammonia gas through the solution with vigorous stirring, or add a solution of ammonia in an

organic solvent dropwise from the dropping funnel. The reaction is exothermic and the

temperature should be carefully monitored and maintained.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography

(TLC) by observing the disappearance of the starting sulfonyl chloride.

Work-up: Upon completion, the reaction mixture will contain the precipitated ammonium

chloride salt. Filter the mixture to remove the salt.

Isolation and Purification: Wash the filtrate with cold water to remove any remaining

ammonium salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield the crude Chloromethanesulfonamide.

Recrystallization: The crude product can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain the pure

Chloromethanesulfonamide as an off-white solid.

Characterization: The final product should be characterized by standard analytical

techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm

its identity and purity.

Synthesis of the Precursor: Chloromethanesulfonyl
Chloride
A documented method for the preparation of Chloromethanesulfonyl chloride involves the

reaction of the sodium salt of chloromethanesulfonic acid with a chlorinating agent like

phosphorus pentachloride in phosphoryl chloride.[1][2]

Potential Biological Activity and Signaling Pathways
(Hypothetical)
Specific biological activity data for Chloromethanesulfonamide is not available. However,

based on its chemical structure as a sulfonamide, it can be hypothesized to act as an

antibacterial agent. The general mechanism of action for sulfonamide antibiotics is the
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inhibition of dihydropteroate synthase (DHPS), an enzyme crucial for the synthesis of folic acid

in bacteria.

Hypothetical Signaling Pathway: Inhibition of Bacterial
Folic Acid Synthesis
The following diagram illustrates the generalized mechanism of action for sulfonamide

antibiotics. It is important to note that this is a representative pathway and has not been

experimentally validated for Chloromethanesulfonamide specifically.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://patents.google.com/patent/DE19732030A1/en
https://patents.google.com/patent/DE19732030A1/en
https://patents.google.com/patent/DE19732030B4/en
https://patents.google.com/patent/DE19732030B4/en
https://www.benchchem.com/product/b1265948#chloromethanesulfonamide-cas-number-21335-43-3
https://www.benchchem.com/product/b1265948#chloromethanesulfonamide-cas-number-21335-43-3
https://www.benchchem.com/product/b1265948#chloromethanesulfonamide-cas-number-21335-43-3
https://www.benchchem.com/product/b1265948#chloromethanesulfonamide-cas-number-21335-43-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265948?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

